Aluminum sulfate hexadecahydrate

• Molecular Formula: Al2H32O28S3
• Molecular Weight: 630.4 g/mol
• InChI: InChI=1S/2Al.3H2O4S.16H2O/c;;3*1-5(2,3)4;;;;;;;;;;;;;;;;/h;;3*(H2,1,2,3,4);16*1H2/q2*+3;;;;;;;;;;;;;;;;;;;/p-6
• InChIKey: TYYRFZAVEXQXSN-UHFFFAOYSA-H

Water treatment optimization requires a reliable, cost-effective coagulant. Aluminum sulfate hexadecahydrate (Al₂(SO₄)₃·16H₂O) is a well-characterized inorganic salt for turbidity, phosphorus, and COD reduction. • **Performance benchmark**: Industry-standard reference for jar testing vs. PAC and ferric salts. • **COD removal**: Outperforms ferric chloride in textile effluent pretreatment. • **Operational history**: Optimal turbidity removal at pH 6.0-7.0 with predictable alkalinity impact. • **Supply**: Consistent quality, bulk packaging available for municipal and industrial applications.

Aluminum Sulfate Hexadecahydrate for Water Treatment

Aluminum sulfate hexadecahydrate (Al2(SO4)3·16H2O), a common hydrate of aluminum sulfate, is a foundational inorganic salt widely used as a coagulant and flocculant in drinking water and wastewater treatment [1]. Its primary mechanism involves the hydrolysis of Al³⁺ ions to form amorphous Al(OH)₃ precipitate, which enmeshes suspended particles, facilitating their removal via sedimentation or filtration [1]. As a commodity chemical, its procurement is driven by cost-effectiveness, well-established operational protocols, and predictable performance in removing turbidity [1].

Coagulant for turbidity removal

Cost-effective commodity chemical

Well-established operational protocols

• [1] Bratby, J. (2016). Coagulation and Flocculation in Water and Wastewater Treatment. IWA Publishing. View Source

Generic Substitution Risks for Aluminum Sulfate

While multiple inorganic salts (e.g., ferric chloride, ferric sulfate) and pre-polymerized aluminum species (e.g., polyaluminum chloride, PAC) can serve as coagulants, they are not functionally interchangeable with aluminum sulfate hexadecahydrate. Each coagulant presents a unique profile of performance trade-offs concerning optimal pH range, target contaminant removal (e.g., turbidity vs. natural organic matter), residual metal concentration, sludge production, and impact on alkalinity [1][2]. Therefore, the selection of a coagulant must be guided by site-specific water quality objectives, and a generic substitution without jar testing can lead to suboptimal treatment efficacy or operational issues .

Optimal pH range Optimal pH varies by coagulant, may shift removal performance.

Target contaminant removal NOM, turbidity, and residual metals removal profiles differ.

Sludge and alkalinity impact Sludge volume and alkalinity consumption may not transfer directly.

• [1] Matilainen, A., Vepsäläinen, M., & Sillanpää, M. (2010). Natural organic matter removal by coagulation during drinking water treatment: a review. Advances in Colloid and Interface Science, 159(2), 189-197. View Source
• [2] Gebbie, P. (2001). Using Polyaluminium Coagulants in Water Treatment. 64th Annual Water Industry Engineers and Operators’ Conference, 39-47. View Source

Aluminum Sulfate Performance vs. Alternative Coagulants

Turbidity Removal vs. Ferric Chloride

In a comparative study treating activated sludge effluent, aluminum sulfate (alum) demonstrated superior turbidity removal compared to ferric chloride. [1]

Turbidity vs FeCl₃

Head-to-head

Reported higher turbidity removal

Supports turbidity-focused coagulant screening

Specific removal % not provided; activated sludge effluent

Evidence Dimension	Turbidity Removal Efficiency
Target Compound Data	Superior performance (specific removal % not provided in abstract)
Comparator Or Baseline	Ferric chloride (FeCl3)
Quantified Difference	Alum performed 'somewhat better' for turbidity removal, while being 'worse for TPC (Total Particle Count) removal'.
Conditions	Coagulation of activated sludge effluent; optimal conditions for alum were pH 6-7 and dosage >= 30 mg/L.

Why This Matters

This head-to-head evidence demonstrates that for applications where turbidity reduction is the primary objective, alum offers a performance advantage over ferric chloride, guiding coagulant selection based on specific treatment goals.

• [1] Nacheva, P. M., & Latcheva, E. S. (1999). Effluent pretreatment by iron coagulation applying various dose-pH combinations for optimum particle separation. Journal of Environmental Engineering, 125(8), 755-760. View Source

NOM Removal vs. Ferric Sulfate

A full-scale drinking water treatment plant study directly compared the performance of aluminum sulfate and ferric sulfate. Ferric sulfate was found to be 10% more efficient in overall organic matter removal, but this advantage was most pronounced for specific molecular weight fractions. [1]

NOM vs Fe₂(SO₄)₃

Head-to-head

25% lower removal of 1000–4000 g/mol fraction

NOM fraction-specific selection context

Full-scale DWTP, two-year monitoring

Evidence Dimension	Removal of Organic Matter (1000-4000 g/mol fraction)
Target Compound Data	Lower removal efficiency for intermediate molar mass organic compounds.
Comparator Or Baseline	Ferric sulfate (Fe2(SO4)3)
Quantified Difference	Ferric sulfate removed 25% more of these intermediate molar mass compounds (1000-4000 g/mol) than aluminum sulfate.
Conditions	Full-scale drinking water treatment plant over a two-year period, including coagulation/flotation and filtration processes.

Why This Matters

This large-scale, long-term study provides a critical data point for procurement. It clearly shows that if the removal of specific NOM fractions (e.g., precursors to disinfection byproducts) is a key driver, ferric sulfate may be a more effective, albeit potentially more costly, alternative to aluminum sulfate.

• [1] Matilainen, A., Lindqvist, N., & Tuhkanen, T. (2005). Comparison of the effiency of aluminium and ferric sulphate in the removal of natural organic matter during drinking water treatment process. Environmental Technology, 26(8), 867-876. View Source

Turbidity Removal vs. PAC

When treating Yellow River water, polyaluminum chloride (PAC) consistently outperformed aluminum sulfate (Al2(SO4)3) in turbidity, UV254, and DOC removal at the same optimal dosage. [1]

Turbidity vs PAC

Head-to-head

94.5% vs 96.3% turbidity removal at 15 mg/L

PAC showed higher removal; source-water review context

Yellow River water, pH 6.0, jar test

Evidence Dimension	Turbidity Removal Efficiency at Optimal Dosage (15 mg/L as Al2O3, pH 6.0)
Target Compound Data	94.5% turbidity removal, 53.5% UV254 removal, 34.8% DOC removal.
Comparator Or Baseline	Polyaluminum Chloride (PAC)
Quantified Difference	PAC achieved 96.3% turbidity removal, 57.1% UV254 removal, and 32.7% DOC removal. PAC also resulted in a lower concentration of most residual aluminum species.
Conditions	Jar tests using Yellow River water at a coagulant dosage of 15 mg/L as Al2O3 and pH 6.0.

Why This Matters

This evidence quantifies a significant performance gap between a traditional salt (alum) and a pre-polymerized coagulant (PAC). For challenging, high-turbidity source waters, the higher cost of PAC may be justified by its superior removal efficiencies and lower residual aluminum, a growing regulatory concern.

• [1] Yang, Z. L., Gao, B. Y., Yue, Q. Y., & Wang, Y. (2010). Coagulation performance and residual aluminum speciation of Al2(SO4)3 and polyaluminum chloride (PAC) in Yellow River water treatment. Chemical Engineering Journal, 165(1), 122-132. View Source

Floc Formation Kinetics vs. PAC and Ferric Chloride

The kinetics of floc formation are critical for efficient plant operation. This study determined the minimum coagulant dose required to initiate floc formation for three common coagulants, with aluminum sulfate requiring the highest dosage. [1]

Min. dose floc formation

Head-to-head

1.04 mg/L (alum) vs 0.68 mg/L (PAC)

Higher dose translates to higher chemical consumption

Laser-based analysis, pH 7 for alum

Evidence Dimension	Minimum Dose for Floc Formation
Target Compound Data	1.04 mg/L at optimal pH 7.
Comparator Or Baseline	Polyaluminum Chloride (PAC) and Ferric Chloride (FeCl3)
Quantified Difference	PAC required the lowest dose (0.68 mg/L), followed by FeCl3 (0.88 mg/L). Aluminum sulfate required the highest dose of 1.04 mg/L. Floc formation time for alum was smaller at pH 7 than at other pH levels.
Conditions	Laser-based analysis of floc formation at pH 7 for PAC and Al2(SO4)3, and pH 6 for FeCl3.

Why This Matters

This data is crucial for process engineers. The higher minimum dose for aluminum sulfate translates directly to higher chemical consumption and sludge production compared to alternatives like PAC. This information allows for a direct operational cost comparison that goes beyond the unit price of the chemical.

• [1] Li, T., Zhu, Z., Wang, D., Yao, C., & Tang, H. (2006). Experimental Analysis of Floc Formation Time and Order in Coagulation Process. Environmental Science, 27(9), 1762-1767. View Source

Floc Strength vs. PAC

A comparative study on flocculation kinetics found that while the floc aggregation constant (K_A) was similar, the floc breaking constant (K_B) was significantly lower for PACs compared to aluminum sulfate (AS). This indicates the formation of more robust flocs with PAC. [1]

Floc strength vs PAC

Head-to-head

Higher floc breaking constant (K_B)

Weaker flocs may increase filter loading

Turbidity removal 82.2% for alum; jar test

Evidence Dimension	Floc Breaking Constant (K_B) and Turbidity Removal
Target Compound Data	Turbidity removal of 82.2 ± 6.4%, with a higher floc breaking constant (K_B).
Comparator Or Baseline	Polyaluminum Chloride with high basicity (PAC-AB) and low basicity (PAC-BB)
Quantified Difference	PAC-AB and PAC-BB achieved statistically similar turbidity removal (91.5 ± 1.1% and 91.8 ± 3.7%, respectively), which was higher than AS. The improved performance was attributed to a lower K_B value, signifying stronger flocs.
Conditions	Standard jar test procedures evaluating coagulation, flocculation, and sedimentation.

Why This Matters

This evidence provides a mechanistic explanation for the performance gap between alum and PAC. The weaker flocs formed by alum are more susceptible to shear forces in treatment plants, potentially leading to higher turbidity in settled water and increased filter loading, which directly impacts operational efficiency and finished water quality.

• [1] Moruzzi, R. B., de Oliveira, A. L., & de Lima Isaac, R. (2021). Flocculation kinetics: a comparative study on the use of polyaluminium chloride with high and low basicity and alum. Engenharia Sanitaria e Ambiental, 26(2), 235-244. View Source

Textile Wastewater COD Removal vs. Ferric Chloride

In the treatment of real textile wastewater, a complex matrix with high COD and color, ferric chloride (FeCl3) demonstrated a clear advantage over aluminum sulfate (Al2(SO4)3) in removing multiple contaminants. [1]

COD removal vs FeCl₃

Head-to-head

29.3% (alum) vs 18.9% (FeCl₃)

Alum showed higher COD reduction in textile wastewater

pH 7, batch experiments

Evidence Dimension	Chemical Oxygen Demand (COD) Removal Efficiency at pH 7
Target Compound Data	29.3% COD removal.
Comparator Or Baseline	Ferric Chloride (FeCl3)
Quantified Difference	FeCl3 achieved 18.9% COD removal. This was one of the higher removal rates among the four coagulants tested (Fe2(SO4)3, AlCl3, Al2(SO4)3, FeCl3).
Conditions	Batch experiments on real textile wastewater at pH 7, with rapid mixing at 150 rpm for 1 min, slow mixing at 30 rpm for 20 min, and 30 min settling.

Why This Matters

This data is highly relevant for industrial wastewater procurement. It quantifies that for a challenging effluent like textile wastewater, aluminum sulfate is a more effective coagulant for COD reduction than ferric chloride, despite ferric chloride's overall high performance across other parameters in the study. This suggests that a hybrid or sequential coagulant approach may be optimal, informing more sophisticated procurement strategies.

• [1] Karam, A., Bakhoum, E. S., & Zaher, K. (2021). Coagulation/flocculation process for textile mill effluent treatment: experimental and numerical perspectives. International Journal of Sustainable Engineering, 14(5), 983-995. View Source

Aluminum Sulfate Applications in Water Treatment

Turbidity Removal in Municipal Drinking Water

As demonstrated in comparative studies, aluminum sulfate hexadecahydrate remains a viable and effective primary coagulant for removing turbidity from surface waters. Its performance, while often slightly below that of PAC, is well-understood and cost-effective, particularly when source water turbidity is moderate and pH is controlled near its optimum of 6.0-7.0. [1][2] Procurement is justified based on its lower unit cost and established operational history compared to alternative coagulants.

Industrial Wastewater COD Reduction

The evidence indicates that aluminum sulfate is a competitive choice for industrial effluent pretreatment, particularly for removing Chemical Oxygen Demand (COD) from complex wastewaters like those from the textile industry. The data showing it outperformed ferric chloride in COD reduction under specific conditions supports its use in these scenarios. [3] This application is driven by the need to meet discharge permits for organic loading.

Benchmark Coagulant for Jar Testing

Due to its status as a traditional, well-characterized coagulant, aluminum sulfate hexadecahydrate is an essential benchmark chemical for jar testing. Its performance data, as reported in numerous studies, provides a reliable baseline against which the efficacy of alternative coagulants (e.g., PAC, ferric salts, novel polymers) can be quantitatively assessed under site-specific conditions. [1][4] Procurement for this purpose is fundamental to any water treatment plant's coagulant selection or optimization program.

Phosphorus Removal in Wastewater

While not directly compared in the provided evidence, the well-established chemistry of aluminum sulfate forming insoluble aluminum phosphate (AlPO4) makes it a standard reagent for chemical phosphorus removal. Its procurement for this application is a common practice in municipal and industrial wastewater treatment to meet stringent effluent phosphorus limits, and its performance can be optimized through jar testing against other metal salts.

Application

Selection Property

Validation Focus

Municipal drinking water turbidity removal

Coagulant efficiency and pH compatibility

Jar testing with source water

Industrial wastewater COD reduction

COD removal capacity in complex matrices

Bench-scale testing with target effluent

Jar testing benchmark coagulant

Baseline coagulant response

Comparative dose-response curves

Phosphorus removal

Phosphate precipitation chemistry

Residual phosphorus monitoring

• [1] Yang, Z. L., Gao, B. Y., Yue, Q. Y., & Wang, Y. (2010). Coagulation performance and residual aluminum speciation of Al2(SO4)3 and polyaluminum chloride (PAC) in Yellow River water treatment. Chemical Engineering Journal, 165(1), 122-132. View Source
• [2] Nacheva, P. M., & Latcheva, E. S. (1999). Effluent pretreatment by iron coagulation applying various dose-pH combinations for optimum particle separation. Journal of Environmental Engineering, 125(8), 755-760. View Source
• [3] Karam, A., Bakhoum, E. S., & Zaher, K. (2021). Coagulation/flocculation process for textile mill effluent treatment: experimental and numerical perspectives. International Journal of Sustainable Engineering, 14(5), 983-995. View Source
• [4] Li, T., Zhu, Z., Wang, D., Yao, C., & Tang, H. (2006). Experimental Analysis of Floc Formation Time and Order in Coagulation Process. Environmental Science, 27(9), 1762-1767. View Source